2-Bromo-6-(4-methyl-1-piperazinyl)benzonitrile
Description
Safety and Hazards
2-Bromo-6-(4-methyl-1-piperazinyl)benzonitrile is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It has been categorized as having acute oral toxicity, acute dermal toxicity, acute inhalation toxicity (dusts and mists), skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs affected are the respiratory system . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting the chemical in eyes, on skin, or on clothing, and avoid ingestion and inhalation .
properties
IUPAC Name |
2-bromo-6-(4-methylpiperazin-1-yl)benzonitrile |
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InChI |
InChI=1S/C12H14BrN3/c1-15-5-7-16(8-6-15)12-4-2-3-11(13)10(12)9-14/h2-4H,5-8H2,1H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
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InChI Key |
XDFWUVBVNHLPIB-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
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Canonical SMILES |
CN1CCN(CC1)C2=C(C(=CC=C2)Br)C#N |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C12H14BrN3 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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DSSTOX Substance ID |
DTXSID301234180 |
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| Record name | Benzonitrile, 2-bromo-6-(4-methyl-1-piperazinyl)- | |
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Molecular Weight |
280.16 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
2-Bromo-6-(4-methyl-1-piperazinyl)benzonitrile | |
CAS RN |
1260763-01-6 |
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| Record name | Benzonitrile, 2-bromo-6-(4-methyl-1-piperazinyl)- | |
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| Record name | Benzonitrile, 2-bromo-6-(4-methyl-1-piperazinyl)- | |
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